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Introduction

DS88790512 is a potent and selective small molecule inhibitor of the Transient Receptor
Potential Canonical 6 (TRPC6) ion channel.[1][2][3] TRPCG6 is a non-selective cation channel
that plays a significant role in calcium signaling pathways by allowing calcium influx into the cell
upon activation. Dysregulation of TRPC6 has been implicated in various pathological
conditions. DS88790512, developed by Daiichi-Sankyo, serves as a valuable pharmacological
tool for investigating the physiological and pathological roles of TRPC6.[1][2] These application
notes provide a detailed protocol for utilizing DS88790512 in cell-based calcium imaging
assays to monitor the inhibition of TRPC6-mediated calcium influx.

Mechanism of Action

DS88790512 acts as a blocker of the TRPC6 ion channel.[2][3] In a typical signaling cascade,
activation of G-protein coupled receptors (GPCRS) or receptor tyrosine kinases (RTKs) leads to
the activation of phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate
(PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). While IP3 triggers
calcium release from the endoplasmic reticulum, DAG directly activates TRPC6 channels
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located on the plasma membrane, leading to an influx of extracellular calcium. DS88790512
directly inhibits this channel, thereby blocking the influx of calcium and allowing for the

guantification of TRPC6 activity.
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Caption: TRPCG6 signaling pathway and the inhibitory action of DS88790512.
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Quantitative Data Summary

The following table summarizes the known quantitative parameters of DS88790512.

Parameter Value Species Notes Reference
Potency for
IC50 11 nM Human TRPC6 [1][2]
inhibition.
High selectivity
o >200-fold vs. _
Selectivity Human against off-target  [1]
hERG .
ion channels.
High selectivity
o >200-fold vs. )
Selectivity Human against off-target  [1]
hNaVv1.5 _
ion channels.
Demonstrates
good oral
Oral : o
50% Mice bioavailability in [1]

Bioavailability

preclinical

models.

Experimental Protocols

This section details the protocol for a cell-based calcium imaging assay to measure the

inhibitory activity of DS88790512 on TRPC6 channels. This protocol is designed for use with a

fluorescent plate reader but can be adapted for fluorescence microscopy.

Materials

DS88790512

TRPCG6 agonist (e.g., OAG - 1-oleoyl-2-acetyl-sn-glycerol)

Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fura-2 AM)

HEK?293 cells stably expressing human TRPCG6 (or other suitable cell line)
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e Pluronic F-127

e Probenecid (optional, to prevent dye extrusion)

e Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

e Cell culture medium (e.g., DMEM with 10% FBS)

o 96-well or 384-well black, clear-bottom assay plates

o Fluorescent plate reader with kinetic read capabilities and automated injection

Experimental Workflow Diagram
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Caption: General workflow for the DS88790512 calcium imaging assay.

Step-by-Step Protocol

¢ Cell Seeding:

o The day before the assay, seed HEK293-TRPCG6 cells into a black, clear-bottom 96-well or
384-well plate at a density that will result in a confluent monolayer on the day of the
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experiment.
o Incubate the plate overnight at 37°C in a 5% CO2 incubator.
e Dye Loading:
o Prepare a dye loading solution. For Fluo-4 AM, a typical concentration is 2-5 uM in HBSS.

o To aid in dye solubilization, first dissolve the Fluo-4 AM in a small amount of DMSO, then
mix with an equal volume of 20% Pluronic F-127 before diluting to the final concentration
in HBSS.

o If your cells actively extrude the dye, add probenecid (1-2.5 mM) to the loading buffer.
o Remove the cell culture medium from the wells and add the dye loading solution.
o Incubate the plate for 45-60 minutes at 37°C, protected from light.

e Compound Incubation:

o Prepare serial dilutions of DS88790512 in HBSS. A typical concentration range to test for
an IC50 determination would be from 1 nM to 10 uM. Include a vehicle control (e.g., 0.1%
DMSO).

o After the dye loading incubation, gently wash the cells twice with HBSS.
o Add the DS88790512 dilutions or vehicle control to the respective wells.
o Incubate for 15-30 minutes at room temperature, protected from light.

e Fluorescence Measurement:

o Set up the fluorescent plate reader to measure fluorescence at the appropriate
wavelengths for your chosen dye (e.g., EX'Em = 494/516 nm for Fluo-4).

o Record a baseline fluorescence reading for 10-20 seconds.

o Inject the TRPCG6 agonist (e.g., OAG at a final concentration equal to its EC80) into the
wells.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b10819894/docs?utm_src=pdf-body#application-notes-and-protocols-for-ds88790512-in-calcium-imaging-assays
https://www.benchchem.com/product/b10819894/docs?utm_src=pdf-body#application-notes-and-protocols-for-ds88790512-in-calcium-imaging-assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819894?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Immediately after injection, continue to record the fluorescence signal kinetically for 60-
180 seconds to capture the peak calcium response.

o Data Analysis:

o The response is typically quantified as the peak fluorescence intensity after agonist
addition minus the baseline fluorescence.

o Normalize the data to the vehicle control (0% inhibition) and a control with a maximally
effective concentration of a known TRPC6 inhibitor or no agonist (100% inhibition).

o Plot the normalized response against the logarithm of the DS88790512 concentration.
o Fit the data to a four-parameter logistic equation to determine the IC50 value.
Conclusion

DS88790512 is a highly potent and selective inhibitor of the TRPC6 ion channel, making it an
excellent tool for studying TRPC6-mediated calcium signaling. The provided protocols and data
serve as a comprehensive guide for researchers to effectively utilize DS88790512 in calcium
imaging assays to investigate the function of TRPC6 in various biological systems and its
potential as a therapeutic target.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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 To cite this document: BenchChem. [Application Notes and Protocols for DS88790512 in
Calcium Imaging Assays]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10819894/docs#application-notes-and-protocols-for-
ds88790512-in-calcium-imaging-assays]|

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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